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Compound of Interest

Compound Name:
Methyl 3,5-dibromo-2-

chlorobenzoate

Cat. No.: B12099572 Get Quote

Essential Safety and Handling Guide for Methyl
3,5-dibromo-2-chlorobenzoate
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of specialized chemical reagents like Methyl 3,5-dibromo-2-chlorobenzoate is

paramount. This guide provides immediate, essential safety and logistical information, including

operational and disposal plans, to foster a secure laboratory environment.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Methyl 3,5-dibromo-2-chlorobenzoate, a combination of personal protective

equipment and engineering controls is crucial to minimize exposure and ensure safety.
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Equipment Specification Purpose

Eye Protection

Chemical splash goggles that

meet ANSI Z.87.1 standard.[1]

[2]

Protects eyes from splashes of

the chemical.[1]

Face Protection
Face shield worn over safety

goggles.[2][3]

Provides an additional layer of

protection for the face from

splashes.[2]

Hand Protection

Chemical-resistant gloves

(e.g., Viton, Silver Shield, or

disposable nitrile gloves for

incidental contact).[1][2][4]

Prevents skin contact with the

chemical.[1][2] It is important

to inspect gloves before use.

[5]

Body Protection
A Nomex® or flame-resistant

lab coat, fully buttoned.[2]

Protects skin and clothing from

spills.

Footwear

Closed-toe, closed-heel shoes

made of a chemical-resistant

material.[2][5]

Protects feet from spills and

falling objects.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required if

engineering controls are

insufficient or during spill

cleanup.[2][6][7]

Prevents inhalation of dust or

vapors.[2][6]

Engineering Controls
Work in a certified chemical

fume hood.[5][8]

Provides primary containment

and ventilation to minimize

inhalation exposure.[5]

Safety Equipment

An accessible and operational

eyewash station and safety

shower.[9]

For immediate

decontamination in case of eye

or skin contact.[9]

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of Methyl 3,5-dibromo-2-
chlorobenzoate and preventing accidental exposure.
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Handling:

Avoid contact with skin, eyes, and clothing.[10][11]

Do not breathe dust or vapors.[6][10]

Wash hands thoroughly after handling.[6][12]

Use only in a well-ventilated area, preferably a chemical fume hood.[6][13]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][10][14]

Keep away from incompatible materials such as strong oxidizing agents.[11][12]

Ensure containers are properly labeled with the chemical name and associated hazards.[9]

[15]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is necessary.

Spills:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

[8][10]

Sweep or scoop up the absorbed material and place it in a suitable, sealed container for

disposal.[6][10][16]

Ventilate the area and wash the spill site after material pickup is complete.

For large spills, contact your institution's environmental health and safety department

immediately.[14]
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First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[6][10][13]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes while removing contaminated clothing. Seek medical attention if irritation

persists.[6][10][13]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[6]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate

medical attention.[10][13]

Disposal Plan
As a halogenated organic compound, Methyl 3,5-dibromo-2-chlorobenzoate and its

contaminated waste must be disposed of as hazardous waste.

Collect waste in a designated, properly labeled, and sealed container.[14][17]

Halogenated organic wastes should be segregated from non-halogenated waste streams.[8]

[17][18]

Do not dispose of this chemical down the drain.[14][18]

Dispose of the waste through an approved hazardous waste disposal program, following all

local, state, and federal regulations.[6][9][10]
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Safe Handling Workflow for Methyl 3,5-dibromo-2-chlorobenzoate
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Caption: Workflow for the safe handling of Methyl 3,5-dibromo-2-chlorobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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